Cas no 62754-26-1 (tert-butyl 3,4-diaminobenzoate)

Tert-butyl 3,4-diaminobenzoate is a versatile aromatic ester derivative featuring both amine functional groups and a tert-butyl ester moiety. This compound is particularly valuable in organic synthesis and pharmaceutical applications due to its dual reactivity, enabling use as a building block for heterocycles, polymers, and active pharmaceutical intermediates. The tert-butyl group enhances solubility in organic solvents while providing steric protection for the ester functionality. The adjacent amino groups allow for further functionalization, such as diazotization or condensation reactions. Its stability under various conditions makes it suitable for multi-step synthetic routes. The compound is commonly employed in the development of dyes, agrochemicals, and specialty materials requiring precise aromatic substitution patterns.

tert-butyl 3,4-diaminobenzoate structure

62754-26-1 structure

Product Name:tert-butyl 3,4-diaminobenzoate

CAS No:62754-26-1

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

MDL:MFCD20039955

CID:432494

PubChem ID:14891903

Update Time:2025-06-07

tert-butyl 3,4-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3,4-diamino-, 1,1-dimethylethyl ester
- tert-butyl 3,4-diaminobenzoate
- DTXSID50565033
- tert-butyl3,4-diaminobenzoate
- SB78146
- CS-0253361
- MFCD20039955
- 3,4-diamino-benzoic acid tert-butyl ester
- EN300-640690
- 62754-26-1
- SCHEMBL11090176
- MDL： MFCD20039955
- Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6H,12-13H2,1-3H3
- InChI Key： PSXWMTJULZJDAI-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(=C(C=1)N)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 208.12128
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 78.3Å²

Experimental Properties

PSA: 78.34

tert-butyl 3,4-diaminobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019100586-250mg	Tert-butyl 3,4-diaminobenzoate	62754-26-1	95%	250mg	$449.08	2023-09-01
Alichem	A019100586-1g	Tert-butyl 3,4-diaminobenzoate	62754-26-1	95%	1g	$1057.30	2023-09-01
abcr	AB444354-	tert-Butyl 3,4-diaminobenzoate, min. 95%; .	62754-26-1			€738.20	2022-08-31
TRC	B789753-5mg	tert-butyl 3,4-diaminobenzoate	62754-26-1		5mg	$ 50.00	2022-06-06
TRC	B789753-10mg	tert-butyl 3,4-diaminobenzoate	62754-26-1		10mg	$ 70.00	2022-06-06
TRC	B789753-50mg	tert-butyl 3,4-diaminobenzoate	62754-26-1		50mg	$ 295.00	2022-06-06
Enamine	EN300-640690-0.05g	tert-butyl 3,4-diaminobenzoate	62754-26-1	95.0%	0.05g	$226.0	2025-03-15
Enamine	EN300-640690-0.1g	tert-butyl 3,4-diaminobenzoate	62754-26-1	95.0%	0.1g	$337.0	2025-03-15
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